Cas no 51964-94-4 (2H-Azepin-2-one, hexahydro-3,3-dimethyl-)
51964-94-4 structure
Product Name:2H-Azepin-2-one, hexahydro-3,3-dimethyl-
CAS No:51964-94-4
MF:C8H15NO
MW:141.210802316666
CID:360957
PubChem ID:23074714
Update Time:2025-04-19
2H-Azepin-2-one, hexahydro-3,3-dimethyl- Chemical and Physical Properties
Names and Identifiers
-
- 2H-Azepin-2-one, hexahydro-3,3-dimethyl-
- 3,3-dimethylazepan-2-one
- dimethyl caprolactam
- 51964-94-4
- SCHEMBL6118648
- DTXSID40630284
- AKOS006357568
-
- Inchi: 1S/C8H15NO/c1-8(2)5-3-4-6-9-7(8)10/h3-6H2,1-2H3,(H,9,10)
- InChI Key: SUAYFXXKXPMDMH-UHFFFAOYSA-N
- SMILES: O=C1C(C)(C)CCCCN1
Computed Properties
- Exact Mass: 141.11545
- Monoisotopic Mass: 141.115364102g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 10
- Rotatable Bond Count: 0
- Complexity: 140
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.3
- Topological Polar Surface Area: 29.1Ų
Experimental Properties
- PSA: 29.1
2H-Azepin-2-one, hexahydro-3,3-dimethyl- Related Literature
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Ziyang Deng,Changwei Chen,Sunliang Cui RSC Adv., 2016,6, 93753-93755
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Liao Xiaoqing,Li Ruiyi,Li Zaijun,Sun Xiulan,Wang Zhouping,Liu Junkang New J. Chem., 2015,39, 5240-5248
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Xing Zhao,Lu Bai,Rui-Ying Bao,Zheng-Ying Liu,Ming-Bo Yang,Wei Yang RSC Adv., 2017,7, 46297-46305
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4. Fe3O4/Au/Fe3O4 nanoflowers exhibiting tunable saturation magnetization and enhanced bioconjugationFeng Shi,Kunping Yan,Mingli Peng,Xiao Cheng,Yanling Luo,Xuemei Chen,V. A. L. Roy,Zuankai Wang Nanoscale, 2012,4, 747-751
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Jonas Kind,Lukas Kaltschnee,Martin Leyendecker,Christina M. Thiele Chem. Commun., 2016,52, 12506-12509
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